1-(3-Chlorophenyl)pent-4-en-1-ol
Description
“1-(3-Chlorophenyl)pent-4-en-1-ol” is a chemical compound with the molecular formula C11H13ClO . Its molecular weight is 196.67 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pentene chain with a hydroxyl group at one end and a chlorophenyl group at the other .
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis and Hydrogenation Processes : A related compound, "1-(4-Chloro-phenyl)-4,4-dimethyl-pentan-3-one," was synthesized using condensation and hydrogenation, indicating potential applications in organic synthesis (Shen, 2007).
- Crystal Structure Studies : The crystal structures of similar fungicidal azolylmethanes have been compared, suggesting applications in pesticide development (Anderson et al., 1984).
- Increased Catalyst Activity : The reaction of an enyne with a mixture including 4-chlorophenol under specific conditions demonstrated increased catalyst activity, highlighting potential in catalysis (Brizius & Bunz, 2002).
Molecular and Structural Analysis
- Molecular Structure and Hyperpolarizability : Studies on molecular structure, vibrational wavenumbers, and hyper-conjugative interactions of similar compounds indicate potential applications in molecular electronics and spectroscopy (Najiya et al., 2014).
- Intramolecular Hydrogen Bonding : Research on unsaturated alcohols like pent-4-en-1-ol has shown evidence of intramolecular hydrogen bonding, relevant in understanding molecular interactions (Kowski et al., 2001).
Agricultural Applications
- Growth and Water Use in Plants : A study on a similar compound, "1-(4-Chlorophenyl)-4, 4-dimethyl-2-(1H-1,2,4 triazol-1-yl) pentan-3-ol (PP333)," showed it reduced plant height and water use, indicating potential use in agriculture and horticulture (Asamoah & Atkinson, 1985).
Pharmacological Research
- Nonpeptide Agonist Discovery : Discovery of nonpeptidic agonists related to urotensin-II receptor using 3-(4-chlorophenyl) derivatives suggests relevance in pharmacological research and drug development (Croston et al., 2002).
Electronic Properties and Reactivity
- Electronic Properties and Reactivity Analysis : Computational studies on related compounds provide insights into molecular structure, electronic properties, and chemical reactivity, relevant in materials science and chemical engineering (Adole et al., 2020).
properties
IUPAC Name |
1-(3-chlorophenyl)pent-4-en-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO/c1-2-3-7-11(13)9-5-4-6-10(12)8-9/h2,4-6,8,11,13H,1,3,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLWYTLFPFDONAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(C1=CC(=CC=C1)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carbohydrazide](/img/structure/B2535225.png)
![2-(4-Benzhydrylpiperazino)-6-(4-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine](/img/structure/B2535231.png)
![2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanoic acid](/img/structure/B2535234.png)
![3-fluoro-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide](/img/structure/B2535245.png)
![N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-N'-(1,2-oxazol-3-yl)ethanediamide](/img/structure/B2535246.png)
![5-(2-hydroxy-3-methoxyphenyl)-2-(4-methoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid](/img/structure/B2535247.png)